Cas no 1396677-99-8 (1-(2-methoxyphenyl)-3-4-(pyrrolidin-1-yl)but-2-yn-1-ylurea)

• Product Name: 1-(2-methoxyphenyl)-3-4-(pyrrolidin-1-yl)but-2-yn-1-ylurea
• CAS No: 1396677-99-8
• MF: C₁₆H₂₁N₃O₂
• MW: 287.356843709946
• CID: 6332694
• PubChem ID: 71792585
• Update Time: 2025-10-30

1-(2-methoxyphenyl)-3-4-(pyrrolidin-1-yl)but-2-yn-1-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyphenyl)-3-4-(pyrrolidin-1-yl)but-2-yn-1-ylurea
• 1396677-99-8
• 1-(2-methoxyphenyl)-3-[4-(pyrrolidin-1-yl)but-2-yn-1-yl]urea
• 1-(2-methoxyphenyl)-3-(4-(pyrrolidin-1-yl)but-2-yn-1-yl)urea
• VU0539966-1
• F6244-1477
• AKOS024542678
• 1-(2-methoxyphenyl)-3-(4-pyrrolidin-1-ylbut-2-ynyl)urea

• Inchi： 1S/C16H21N3O2/c1-21-15-9-3-2-8-14(15)18-16(20)17-10-4-5-11-19-12-6-7-13-19/h2-3,8-9H,6-7,10-13H2,1H3,(H2,17,18,20)
• InChI Key： LYTMAOUTNAHUAK-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1NC(NCC#CCN1CCCC1)=O

Computed Properties

• Exact Mass: 287.16337692g/mol
• Monoisotopic Mass: 287.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 53.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(2-methoxyphenyl)-3-4-(pyrrolidin-1-yl)but-2-yn-1-ylurea

1-(2-Methoxyphenyl)-3-4-(Pyrrolidin-1-yl)but-2-yn-1-ylurea: A Comprehensive Overview

1-(2-Methoxyphenyl)-3-4-(Pyrrolidin-1-yl)but-2-yn-1-ylurea (CAS No. 1396677-99-8) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings associated with this compound.

The chemical structure of 1-(2-methoxyphenyl)-3-4-(pyrrolidin-1-yl)but-2-yn-1-ylurea is notable for its combination of a methoxyphenyl group and a pyrrolidinyl moiety, linked through a butynyl urea bridge. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The methoxyphenyl group is known for its aromaticity and electron-donating characteristics, which can influence the compound's interactions with biological targets. The pyrrolidinyl moiety, on the other hand, is a common structural element in many bioactive molecules due to its ability to form hydrogen bonds and participate in π-stacking interactions.

The synthesis of 1-(2-methoxyphenyl)-3-4-(pyrrolidin-1-yl)but-2-yn-1-ylurea typically involves several steps, including the formation of the butynyl urea linkage and the introduction of the methoxyphenyl and pyrrolidinyl groups. One common approach is to start with 4-bromo-butynoic acid and react it with 2-methoxyaniline to form the intermediate urea derivative. Subsequent coupling with pyrrolidine can then yield the final product. Recent advancements in synthetic methodologies have focused on optimizing reaction conditions to improve yield and purity, making this compound more accessible for large-scale production.

In terms of biological activities, 1-(2-methoxyphenyl)-3-4-(pyrrolidin-1-yl)but-2-yn-1-ylurea has been investigated for its potential as a therapeutic agent. Studies have shown that this compound exhibits significant activity against various biological targets, including enzymes, receptors, and ion channels. For instance, it has been reported to have potent inhibitory effects on certain kinases, which are key regulators of cellular signaling pathways involved in diseases such as cancer and neurodegenerative disorders. Additionally, preliminary studies suggest that this compound may possess anti-inflammatory properties, making it a candidate for further investigation in inflammatory diseases.

Recent research has also explored the pharmacokinetic properties of 1-(2-methoxyphenyl)-3-4-(pyrrolidin-1-yl)but-2-y n - 1 - y l u r e a . T h e s e s t u d i e s h a v e p r o v i d e d i n s i g h t s i n t o t h e c o m p o u n d ' s a b s o r p t i o n , d i s t r i b u t i o n , m e t a b o l i s m , a n d e x c r e t i o n ( A D M E ) p r o p e r t i e s . T h e f i n d i n g s h a v e h i g h l i g h t e d t h e c o m p o u n d ' s f a v o r a b l e p h a r m a c o k i n e t i c p r o f i l e , w h i c h m a k e s i t w o r t h y o f f u r t h e r c l i n i c a l d e v e l o p m e n t .

The potential therapeutic applications of 1-(2-methoxyphenyl)-3-4-(pyrrolidin-1-y l)b u t - 2 - y n - 1 - y l u r e a h ave b een ex plored in various preclinical models. For example, in cancer research, this compound has shown promising antitumor activity in both in vitro and in vivo studies. It has been demonstrated to inhibit tumor growth by targeting specific signaling pathways involved in cell proliferation and survival. Additionally, its anti-inflammatory properties have been evaluated in models of inflammatory diseases such as arthritis and colitis, with encouraging results.

Despite its promising potential, further research is needed to fully understand the mechanisms of action and optimize the therapeutic efficacy of 1-(2-methoxyphenyl)-3 - 4 - ( pyrrol idin - 1 - yl )b ut - 2 - yn - 1 - ylurea . C linical trials are underway to assess its safety and efficacy in human subjects. These trials will provide valuable insights into the compound's therapeutic potential and help guide its development as a novel therapeutic agent.

In conclusion, 1-(2-methoxypheny l)-3 - 4 -( pyrro lidin - 1 - yl )b ut - 2 - yn - 1 - ylurea (CAS No. 1396677 -99 -8) is an intriguing compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and promising biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to advance, it is likely that this compound will play an important role in the treatment of various diseases.